4-Demethoxydaunorubicinol

• CAS No.: 86189-66-4
• Product Name: 4-Demethoxydaunorubicinol
• Molecular Formula: C26H29NO9
• Molecular Weight: 499.5 g/mol
• IUPAC Name: (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-[(1R)-1-hydroxyethyl]-8,10-dihydro-7H-tetracene-5,12-dione
• Standard InChI: InChI=1S/C26H29NO9/c1-10-21(29)15(27)7-17(35-10)36-16-9-26(34,11(2)28)8-14-18(16)25(33)20-19(24(14)32)22(30)12-5-3-4-6-13(12)23(20)31/h3-6,10-11,15-17,21,28-29,32-34H,7-9,27H2,1-2H3/t10-,11+,15-,16-,17-,21+,26-/m0/s1
• Standard InChIKey: KMIBSUUWQWSRQV-LIWFTHACSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)([C@@H](C)O)O)N)O
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(C)O)O)N)O
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(C)O)O)N)O
• Appearance: Dark Red Solid
• Melting Point: >154°C
• Description: Idarubicinol is the alcohol analog of Idrabucin and an analog of daunorubicin. It is an orally active anthracycline. It has antineoplastic effect.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 4-demethoxydaunorubicinol; (1S,3S)-3-Acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-6,11-dioxo-1-naphthacenyl-3-amino-2,3,6-tridesoxy-alpha-L-hexopyranosid; (7S,9S)-7-[(3-amino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydrox
• PubChem Compound: 24840386
• Last Modified: Nov 11 2021